Cas no 478258-70-7 (5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 478258-70-7
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD01871728
• CID: 1074530
• Update Time: 2025-06-14

5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine
• 5-bromo-2-pyrrol-1-ylpyrimidine

• MDL： MFCD01871728
• Inchi： 1S/C8H6BrN3/c9-7-5-10-8(11-6-7)12-3-1-2-4-12/h1-6H
• InChI Key： QOVHYYVLNOSCPT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 222.975
• Monoisotopic Mass: 222.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 163-165°

5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine

Comprehensive Overview of 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine (CAS No. 478258-70-7): Properties, Applications, and Industry Insights

5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine (CAS No. 478258-70-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a unique molecular structure combining a pyrimidine ring with a pyrrole substituent, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C8H6BrN3 and precise chemical properties have positioned it as a valuable building block in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent trends in medicinal chemistry highlight the growing demand for halogenated heterocycles like 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine, particularly in the development of targeted cancer therapies. Researchers frequently search for "pyrimidine-based kinase inhibitors" or "pyrrole-modified pharmaceuticals," reflecting the compound's relevance in addressing these therapeutic areas. The bromine atom at the 5-position enables efficient cross-coupling reactions, a feature extensively utilized in palladium-catalyzed transformations for creating diverse molecular architectures.

From a synthetic chemistry perspective, this compound demonstrates excellent reactivity in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, making it a preferred choice for constructing biaryl systems. Laboratories often inquire about "optimized conditions for 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine reactions" or "alternative synthetic routes to pyrrolopyrimidines," indicating strong interest in its practical applications. The compound's crystalline form (typically white to off-white powder) and moderate solubility in organic solvents facilitate its handling in various organic synthesis workflows.

In material science applications, 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine serves as a precursor for organic electronic materials, particularly in developing OLED intermediates and photovoltaic components. The conjugated system formed by its pyrrole-pyrimidine core contributes to interesting electronic properties, aligning with current industry focus on "energy-efficient materials" and "organic semiconductors." Researchers are actively exploring its potential in creating novel light-emitting diodes with improved efficiency.

Quality control parameters for CAS 478258-70-7 typically include HPLC purity >98% and stringent limits on heavy metal content, reflecting its pharmaceutical-grade applications. Analytical methods such as LC-MS and 1H/13C NMR are commonly employed for characterization, with many scientists searching for "spectroscopic data for 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine" to verify compound identity. The material's stability under inert atmosphere and recommended storage at 2-8°C ensure long-term usability for research purposes.

The commercial availability of 5-Bromo-2-(1H-pyrrol-1-yl)pyrimidine from specialized fine chemical suppliers has increased significantly, with procurement questions often focusing on "bulk quantities of brominated pyrimidines" or "custom synthesis services for pyrrolopyrimidines." Current market analysis suggests growing demand from contract research organizations and academic institutions engaged in fragment-based drug design projects. Proper handling requires standard laboratory safety protocols, including use of personal protective equipment when working with this compound.

Future research directions for 478258-70-7 may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs), two rapidly evolving areas in drug discovery. The compound's balanced lipophilicity (predicted LogP ~2.5) and molecular weight (224.06 g/mol) make it particularly suitable for developing small molecule therapeutics. These characteristics address frequent queries about "bioactive pyrimidine derivatives" and "drug-like heterocyclic compounds" in contemporary literature searches.